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Compound of Interest

Compound Name: 3-Chlorooctane

Cat. No.: B074152

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-Chlorooctane (CAS No. 1117-79-
9) is not readily available in publicly accessible databases. This guide has been compiled from
available data for 3-Chlorooctane and supplemented with information from the SDS of its
isomer, 1-Chlorooctane, and general safety protocols for halogenated hydrocarbons. The
information herein should be used as a guide and supplemented by professional judgment and
a thorough risk assessment before handling this chemical.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing an in-depth overview of the known properties and inferred safety
protocols for 3-Chlorooctane.

Chemical and Physical Properties

The following table summarizes the known quantitative data for 3-Chlorooctane.
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Property Value Source
--INVALID-LINK--[1], --
Molecular Formula CsH17Cl
INVALID-LINK--[2]
_ --INVALID-LINK--[1], --
Molecular Weight 148.67 g/mol
INVALID-LINK--[2]
--INVALID-LINK--[1], --
CAS Number 1117-79-9
INVALID-LINK--[2]
Appearance Colorless liquid (predicted) Inferred
Density 0.862 g/cm?3 --INVALID-LINK--[1]
Boiling Point 173.4 °C at 760 mmHg --INVALID-LINK--[1]
Flash Point 52.5°C --INVALID-LINK--[1]

Vapor Pressure

1.69 mmHg at 25°C

~-INVALID-LINK--[1]

Refractive Index 1.423 --INVALID-LINK--[1]
Water Solubility Low --INVALID-LINK--[3]
LogP 3.58410 --INVALID-LINK--[1]

Hazard Identification and GHS Classification
(Inferred)

While a specific GHS classification for 3-Chlorooctane is not available, based on its flash point
and the data for 1-Chlorooctane, the following hazards can be inferred.
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid

o H304: May be fatal if
Aspiration Hazard Category 1 _

swallowed and enters airways

Hazardous to the Aquatic ] o

) H410: Very toxic to aquatic life
Environment, Long-Term Category 1

Hazard

with long lasting effects

Signal Word: Danger

Potential Health Effects:

 Inhalation: Vapors may be irritating to the respiratory tract. High concentrations may cause

dizziness, headache, and nausea.

o Skin Contact: May cause skin irritation. Prolonged or repeated contact may lead to

dermatitis.

o Eye Contact: May cause eye irritation.

 Ingestion: Harmful if swallowed. Aspiration into the lungs can cause chemical pneumonitis,

which can be fatal.

Experimental Protocols: Safe Handling and

Emergency Procedures

Due to the lack of specific experimental safety protocols for 3-Chlorooctane, the following

section outlines general best practices for handling combustible, potentially toxic liquids and

provides first-aid measures based on protocols for similar chemicals.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving 3-Chlorooctane to

determine the appropriate level of PPE. The following are general recommendations:
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PPE Category

Specification

Eye and Face Protection

Chemical splash goggles. A face shield may be

necessary for splash hazards.

Hand Protection

Chemically resistant gloves (e.g., nitrile,
neoprene). Double gloving is recommended for

extended handling.

Body Protection

Flame-retardant lab coat and a chemical-

resistant apron.

Respiratory Protection

All work should be conducted in a certified
chemical fume hood. If there is a risk of
exposure above permissible limits, a respirator

may be necessary.

Footwear

Closed-toe, chemical-resistant shoes.

Handling and Storage

» Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o

[¢]

[¢]

o

o

o Storage:

Avoid contact with skin and eyes.

Avoid breathing vapors.

Keep away from heat, sparks, and open flames.

Ground all equipment to prevent static discharge.

Keep containers tightly closed when not in use.

o Store in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.
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o Keep containers tightly sealed.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Get medical attention as soon as

possible.

Skin Contact

Immediately wash the contaminated skin with
soap and water. If this chemical penetrates the
clothing, immediately remove the clothing and
wash the skin with soap and water. Get medical

attention if irritation persists.

Eye Contact

Immediately and thoroughly flush the eyes with
large amounts of water for at least 15 minutes,
occasionally lifting the lower and upper eyelids.

Get medical attention immediately.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Get

medical attention immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or

alcohol-resistant foam.

» Specific Hazards: The substance is combustible. Vapors are heavier than air and may travel

to a source of ignition and flash back. Hazardous decomposition products include carbon

monoxide, carbon dioxide, and hydrogen chloride gas.

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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e Personal Precautions: Evacuate the area. Wear appropriate PPE. Remove all sources of

ignition.
e Environmental Precautions: Prevent the substance from entering drains and waterways.

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable, labeled container for disposal.

Visualizations
General Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of a combustible and
potentially hazardous liquid like 3-Chlorooctane.
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Caption: Logical workflow for the safe handling of 3-Chlorooctane.
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This guide provides a starting point for the safe handling of 3-Chlorooctane. It is imperative to
consult with your institution's environmental health and safety department for specific guidance
and to always handle unknown or poorly characterized substances with extreme caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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